Cas no 1805080-12-9 (4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine)

4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine is a fluorinated pyridine derivative with a unique structural framework, combining amino, hydroxyl, and difluoromethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyl and amino groups offer sites for further functionalization. Its well-defined reactivity profile makes it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or fluorinated analogs of biologically active compounds. The compound’s crystalline form ensures consistent purity and handling stability.

4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine structure

1805080-12-9 structure

Product Name:4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine

CAS No:1805080-12-9

MF:C₇H₈F₂N₂O

MW:174.148028373718

CID:4916863

Update Time:2025-06-07

4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine
- Inchi： 1S/C7H8F2N2O/c1-3-2-11-5(7(8)9)6(12)4(3)10/h2,7,12H,1H3,(H2,10,11)
- InChI Key： IHOJUUXOGLEGLL-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C(C)=CN=1)N)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 156
XLogP3: 0.8
Topological Polar Surface Area: 59.1

4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005425-500mg	4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine	1805080-12-9	97%	500mg	$1,078.00	2022-04-01
Alichem	A024005425-1g	4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine	1805080-12-9	97%	1g	$1,764.00	2022-04-01

4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine

4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine: A Comprehensive Overview

The compound 4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine, identified by the CAS registry number CAS No. 1805080-12-9, is a significant molecule in the field of organic chemistry, particularly within the pyridine derivatives family. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains, including pharmacology, agrochemistry, and materials science.

Structurally, this compound is characterized by a pyridine ring with several substituents: an amino group at position 4, a difluoromethyl group at position 2, a hydroxyl group at position 3, and a methyl group at position 5. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications and functionalizations.

Recent studies have highlighted the potential of 4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine in drug discovery efforts. Researchers have explored its role as a precursor for bioactive compounds targeting various therapeutic areas, such as anti-inflammatory agents and antimicrobial agents. The amino and hydroxyl groups on the pyridine ring facilitate hydrogen bonding, which is crucial for interactions with biological targets.

In the realm of agrochemistry, this compound has shown promise as a lead molecule for developing novel pesticides and herbicides. Its ability to modulate enzyme activities through non-covalent interactions makes it a valuable candidate for agricultural applications. Moreover, the fluorinated difluoromethyl group enhances the stability of the molecule under environmental conditions, which is essential for agricultural use.

From a synthetic perspective, the preparation of CAS No. 1805080-12-9 involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have streamlined its synthesis, making it more accessible for large-scale production.

The compound's unique electronic properties also make it an attractive candidate for applications in materials science, particularly in the development of advanced materials such as conductive polymers and sensors. Its ability to participate in π–π interactions and coordinate with metal ions offers opportunities for creating functional materials with tailored properties.

In conclusion, 4-Amino-2-(difluoromethyl)-3-hydroxy-5-methylpyridine stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its structural features and reactivity continue to inspire innovative research directions, underscoring its importance in modern chemistry.